Cas no 608-66-2 (Dulcitol)

• Product Name: Dulcitol
• CAS No: 608-66-2
• MF: C₆H₁₄O₆
• MW: 182.1718
• MDL: MFCD00064288
• CID: 38790
• PubChem ID: 24893220
• Update Time: 2026-05-19

Dulcitol Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4R,5S)-Hexane-1,2,3,4,5,6-hexaol
• Galactitol
• dulcitol for microbiology
• Dulcitol (1.03589)
• DULCITE
• Dulcitol
• D-Dulcitol
• DULCITOL (RG)
• D-Galactitol
• Schleimsaure
• dulcose
• Euonymit
• Melampyrin
• Melampyrit
• meso-galactitol
• L-galactitol
• (2R,3S,4R,5S)-hexane-1,2,3,4,5,6-hexol
• 113ZQ1Y7DD
• FBPFZTCFMRRESA-GUCUJZIJSA-N
• Dulcitol, 99+%
• DSSTox_RID_81307
• DSSTox_CID_26051
• DSSTox_GSID_46051
• Melampyrite
• Melampyrum
• WURCS=2.0/1,1,0/[h2112h]/1/
• Dulcitol, puriss.
• AK113597
• GALACTITOL [MI]
• NS00074158
• Dulcitol, Vetec(TM) reagent grade, 98%
• LACTITOL MONOHYDRATE IMPURITY D [EP IMPURITY]
• C01697
• CAS-608-66-2
• CHEMBL1773904
• AI3-19423
• NCGC00159410-03
• DTXCID9026051
• GALACTITOL [USP-RS]
• AC-34851
• 118FFB2B-9CDF-4CF4-9706-6865B46BA004
• Galactitol, Pharmaceutical Secondary Standard; Certified Reference Material
• Tox21_111644
• CCG-266441
• G0005
• DTXSID1046051
• Z1065647778
• Galactitol, United States Pharmacopeia (USP) Reference Standard
• EN300-66855
• NCGC00159410-04
• EINECS 210-165-2
• UNII-113ZQ1Y7DD
• SCHEMBL25162
• Galactitol, European Pharmacopoeia (EP) Reference Standard
• Ambap5938
• DS-6321
• 608-66-2
• Tox21_111643
• s3864
• Tox21_111643_1
• Tox21_111644_1
• CS-0356545
• Q420367
• CS-0015135
• CHEBI:16813
• NCGC00164353-05
• galacto-Hexitol
• AKOS008145350
• HY-Y0418
• NSC 1944
• NSC-1944
• 2234851-14-8
• Epitope ID:114704
• MFCD00064288
• NCGC00166072-02
• rel-(2R,3S,4R,5S)-Hexane-1,2,3,4,5,6-hexaol
• Dulcitol, >=99%

• MDL： MFCD00064288
• Inchi： 1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4+,5+,6-
• InChI Key： FBPFZTCFMRRESA-GUCUJZIJSA-N
• SMILES： O([H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@@]([H])([C@]([H])(C([H])([H])O[H])O[H])O[H]
• BRN： 1721903

Computed Properties

• Exact Mass: 182.07900
• Monoisotopic Mass: 182.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 121
• Molecular Weight: 182.17

Experimental Properties

• Color/Form: Powder
• Density: 1.28 g/mL at 25 °C
• Melting Point: 186.0 to 191.0 deg-C
• Boiling Point: 275-280 ºC (1 mmHg)
• Flash Point: 275-280°C/1mm
• Refractive Index: n20/D 1.46
• PH: 6.0-6.5 (50g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: Soluble in hot water
• PSA: 121.38000
• LogP: -3.58540
• Merck: 4332
• Vapor Pressure: <0.1 mm Hg ( 25 °C)
• Sensitiveness: Hygroscopic
• Solubility: Not available

Dulcitol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：LZ4290000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Dulcitol

Dulcitol (CAS No 608-66-2): Chemical Properties, Applications, and Recent Research Findings

Dulcitol, chemically known as α-D-ulcose, is a sugar alcohol (polyol) with the molecular formula C₆H₁₄O₆. It is classified as a hexitol and is commonly referred to by its CAS number 608-66-2. This compound is widely recognized for its sweetening properties and has found applications in various industries, including food, pharmaceuticals, and cosmetics. Dulcitol is particularly valued for its low caloric content and mild gastrointestinal effects, making it an attractive alternative to traditional sugars.

The chemical structure of Dulcitol consists of six carbon atoms arranged in a linear chain with hydroxyl groups attached to each carbon. This configuration contributes to its stability and solubility in water. The compound is typically obtained through the reduction of gluconic acid or synthesized via the hydrogenation of fructose. Its sweet taste is approximately 70% as sweet as sucrose, but it provides significantly fewer calories per gram.

In recent years, Dulcitol has garnered attention in the field of nutritional science due to its potential health benefits. Studies have shown that Dulcitol may aid in dental caries prevention by inhibiting the growth of oral bacteria that produce acid. Additionally, its ability to absorb water makes it useful in products designed to relieve constipation. These properties have led to its inclusion in various over-the-counter and prescription medications.

The pharmaceutical industry has explored Dulcitol as a solvent and excipient in drug formulations. Its high solubility in water and compatibility with a wide range of active pharmaceutical ingredients (APIs) make it an ideal candidate for oral and injectable solutions. Recent research has highlighted its role in enhancing the bioavailability of certain drugs by improving dissolution rates. This has opened up new possibilities for drug delivery systems that require precise control over API solubility and stability.

Beyond its medicinal applications, Dulcitol is also utilized in the food and beverage industry as a sugar substitute. Its mild aftertaste and non-cariogenic properties make it suitable for use in dietetic foods, candies, and beverages. The growing demand for low-calorie and healthy alternatives has driven the adoption of Dulcitol in consumer products worldwide. Manufacturers are increasingly incorporating this compound into their formulations to meet the evolving preferences of health-conscious consumers.

Recent advancements in biotechnology have further expanded the applications of Dulcitol. Researchers have been investigating its potential use as a substrate for microbial fermentation processes. Certain bacteria can metabolize Dulcitol to produce valuable biochemicals, including organic acids and ethanol. This bioprocess optimization could lead to more sustainable production methods for various industrial chemicals.

The cosmetics industry has also recognized the benefits of Dulcitol. Its humectant properties make it effective in skincare products for maintaining moisture balance in the skin. Additionally, Dulcitol's compatibility with other cosmetic ingredients allows formulators to create innovative products that enhance skin health while providing sensory benefits such as smoothness and glossiness.

In conclusion, Dulcitol (CAS No 608-66-2) is a versatile compound with significant applications across multiple industries. Its unique chemical properties, coupled with recent research findings, underscore its importance as a sugar alcohol with broad utility. As scientific understanding continues to evolve, it is likely that new applications for Dulcitol will emerge, further solidifying its role as a valuable chemical substance.